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Compound of Interest

Compound Name: 1,3-Diiodopropane

Cat. No.: B1583150

For Immediate Release

This whitepaper provides a comprehensive technical overview of 1,3-diiodopropane (CAS No.
627-31-6), a valuable reagent in organic synthesis. Tailored for researchers, scientists, and
professionals in drug development, this document details its chemical and physical properties,
outlines a key synthetic application with a detailed experimental protocol, and discusses the
current understanding of its toxicological profile.

Core Compound Specifications

1,3-Diiodopropane is a dense, colorless to light orange liquid that is not miscible with water.[1]
It is recognized for its utility as a bifunctional electrophile in a variety of chemical
transformations. Key quantitative data for this compound are summarized in the table below.
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Property Value Source(s)
CAS Number 627-31-6 [1]
Molecular Formula CsHesl2 [1]
Molecular Weight 295.89 g/mol [1]
Density 2.576 g/mL at 25 °C [2]
Boiling Point 111-113 °C at 31 mmHg [2]
Refractive Index n20/D 1.642 [2]

Synthetic Applications: Cyclobutane Formation

A primary application of 1,3-diiodopropane is in the synthesis of four-membered carbocyclic
rings, such as cyclobutane derivatives. This is typically achieved through an intramolecular
cyclization reaction with a suitable nucleophile, such as a malonic ester. The diiodoalkane
serves as a dielectrophile, reacting sequentially with the deprotonated active methylene
compound. While detailed protocols specifically citing 1,3-diiodopropane can be sparse, a
well-documented analogous procedure using the less reactive 1,3-dibromopropane provides a
robust framework.[3] Given the higher reactivity of the carbon-iodine bond compared to the
carbon-bromine bond, reactions with 1,3-diiodopropane are expected to proceed under milder
conditions, potentially with shorter reaction times or at lower temperatures.[3]

Experimental Protocol: Synthesis of Diethyl 1,1-
Cyclobutanedicarboxylate

The following protocol is adapted from a well-established procedure for the synthesis of diethyl
1,1-cyclobutanedicarboxylate using an analogous 1,3-dihalopropane.[3]

Materials:
e Diethyl malonate
e 1,3-Diiodopropane

e Sodium metal
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e Absolute ethanol
o Diethyl ether
 Calcium chloride
Procedure:

e Preparation of Sodium Ethoxide: In a three-necked round-bottomed flask equipped with a
reflux condenser and a dropping funnel, dissolve sodium metal in absolute ethanol to
prepare a solution of sodium ethoxide.

o Reaction Setup: In a separate three-necked flask equipped with a mechanical stirrer, reflux
condenser with a calcium chloride tube, and a dropping funnel, place diethyl malonate and a
slight molar excess of 1,3-diiodopropane.

o Cyclization Reaction: With vigorous stirring, add the sodium ethoxide solution dropwise to
the mixture of diethyl malonate and 1,3-diiodopropane. The temperature should be
maintained, potentially with initial cooling, as the reaction is exothermic. After the addition is
complete, the reaction mixture is heated to ensure the reaction goes to completion.

» Workup and Isolation: After the reaction is complete, water is added to dissolve the
precipitated sodium iodide. The ethanol is removed by distillation. The product, diethyl 1,1-
cyclobutanedicarboxylate, is then separated from non-volatile byproducts by steam
distillation.

 Purification: The collected distillate is separated, and the aqueous layer is extracted with
diethyl ether. The combined organic layers are dried and the ether is removed by distillation.
The crude ester is then purified by vacuum distillation to yield the final product.[3]
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Experimental workflow for cyclobutane synthesis.

Toxicological Profile and Biological Activity

The available toxicological data for 1,3-diiodopropane is limited. However, information from its

halogenated analogs, 1,3-dichloropropene and 1,3-dibromopropane, can provide some insight
into its potential hazards.

Toxicity Summary:
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Endpoint Observation Compound

o Moderate acute oral toxicity, )
Acute Toxicity o 1,3-Dibromopropane
low acute dermal toxicity.

Causes skin and serious eye
Irritation irritation. May cause 1,3-Diiodopropane

respiratory irritation.

Potential for genotoxicity
based on positive results in in

Genotoxicity vitro bacterial and mammalian 1,3-Dibromopropane
cell assays. In vivo results are

generally negative.

Found to be genotoxic in
o cultured rodent and human )
Genotoxicity ) ] 1,3-Dichloropropene
cells, causing DNA single-

strand breaks.

Note: Data for 1,3-dibromopropane and 1,3-dichloropropene are included for comparative
purposes due to the lack of extensive data for 1,3-diiodopropane.

The Safety Data Sheet (SDS) for 1,3-diiodopropane indicates that it is a skin, eye, and
respiratory tract irritant.[1] Studies on the analogous compound, 1,3-dibromopropane, suggest
moderate acute oral toxicity and low acute dermal toxicity. Furthermore, 1,3-dibromopropane
has shown evidence of genotoxicity in some in vitro studies.[4] Similarly, 1,3-dichloropropene
has been shown to be genotoxic in cultured mammalian cells.[5] Given these findings for its
structural analogs, it is prudent to handle 1,3-diiodopropane with appropriate safety
precautions, assuming it may also possess similar toxic and potentially genotoxic properties.

Currently, there is a lack of specific studies on the cytotoxicity of 1,3-diiodopropane on
mammalian cell lines and no documented information on its metabolic pathways or interactions
with specific biological signaling pathways. Further research is warranted to fully characterize
the toxicological profile of this compound.
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Inferred potential genotoxicity of 1,3-diiodopropane.

Conclusion

1,3-diiodopropane is a valuable and reactive building block in organic synthesis, particularly
for the construction of cyclobutane rings. While its physical and chemical properties are well-
defined, a comprehensive understanding of its biological effects is still lacking. The
toxicological data from its chloro- and bromo-analogs suggest that it should be handled with
care, with the potential for skin, eye, and respiratory irritation, as well as possible genotoxicity.
Further investigation into the cytotoxicity and metabolic fate of 1,3-diiodopropane is essential
for a complete risk assessment, especially for its application in the synthesis of intermediates
for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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